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Introduction to Urbicide

Urbicide is the deliberate destruction of a city or its urban fabric.[1][2] The term extends beyond

mere physical damage to encompass the eradication of the complex social, cultural, and

political systems that constitute urban life.[1][3] It is a form of political violence that targets the

very essence of a city as a symbol of diversity, coexistence, and memory.[1][4] The act of

urbicide is often intertwined with broader campaigns of ethnic cleansing and genocide, where

the destruction of buildings, monuments, and infrastructure serves to erase the history and

identity of a targeted population.[1][5]

Case Study: The Siege of Sarajevo (1992-1996)

The Siege of Sarajevo, which lasted 1,425 days from April 1992 to February 1996, stands as

one of the most extensively documented cases of modern urbicide.[4][6] As the capital of

Bosnia and Herzegovina, Sarajevo was a multicultural hub, historically known for its ethnic and

religious pluralism.[3] During the Bosnian War, Bosnian Serb forces besieged the city,

subjecting it to relentless shelling and sniper fire.[6] The attacks were not limited to military

objectives but systematically targeted civilian life, infrastructure, and cultural heritage in an

effort to crush the city's spirit and erase its multicultural identity.[4][5][6] This systematic

destruction was not merely collateral damage but a strategic goal aimed at the material and

symbolic annihilation of the city.[3][5][7]
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The siege inflicted catastrophic damage on Sarajevo's population and urban fabric. By

September 1993, it was estimated that nearly all buildings in the city had sustained some level

of damage, with 35,000 completely destroyed.[4][8] The consistent shelling, averaging over 300

impacts per day, devastated residential areas, hospitals, government buildings, and cultural

sites.[6][9]

Table 1: Human Casualties during the Siege of Sarajevo

Category Number Source

Total Deaths 11,541 Anadolu Ajansı (2023)[9]

- Children Killed 1,601 Anadolu Ajansı (2023)[9]

Total Wounded > 50,000 Anadolu Ajansı (2023)[9]

| - Children Wounded | ~ 15,000 | ICTY Report[8] |

Table 2: Damage to Buildings and Infrastructure

Category Details Source

Total Building Damage

Virtually all buildings
suffered some damage by
Sept. 1993.

ICTY Estimate[8]

Completely Destroyed

Buildings
35,000 ICTY Estimate[8]

Damaged Housing Units
> 100,000 apartments

damaged; > 10,000 destroyed.
BiH Government Estimate[10]

Daily Shelling Average 329 mortar shells per day. Anadolu Ajansı (2023)[9]

Total Economic Damage
Estimated at €14 billion ($18.5

billion) in direct damages.
Hasic Study (2006)[11]

| Remaining Damaged Buildings (2022) | 1,097 buildings still damaged from the war. | Sarajevo

Canton Ministry (2022) |
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Table 3: Destruction of Cultural and Institutional Heritage

Institution / Site Details of Destruction Source

National and University

Library (Vijećnica)

Deliberately set on fire by
shelling in August 1992.
Over 1.5 million volumes
destroyed.[8][12]

ICTY / Relief Fund[8][12]

Oriental Institute

Completely destroyed,

including tens of thousands of

manuscripts.[12]

C. Kaiser (1993)[12]

Olympic Museum Completely destroyed.[12] C. Kaiser (1993)[12]

Mosques (Surveyed

Municipalities)

277 surveyed: 0 undamaged,

<8% lightly damaged. 900

destroyed in all of Bosnia-

Herzegovina.[12][13]

Post-war Survey / Islamic

Community[12][13]

| Other Institutions | The Worldly Museum, City Museum, and city archives were seriously

damaged.[12] | C. Kaiser (1993)[12] |

Protocols: Methodologies for Urbicide Assessment
The documentation and analysis of urbicide employ a multidisciplinary approach, combining

on-the-ground investigation with remote sensing and data analysis. These protocols are

designed to systematically quantify physical destruction and assess its social and cultural

impact.

Protocol 1: Remote Sensing and Geospatial Analysis

This protocol outlines the use of satellite imagery to assess large-scale urban destruction,

particularly in active conflict zones where ground access is impossible.

Data Acquisition: Obtain high-resolution, multi-temporal satellite imagery (e.g., Sentinel-1,

Sentinel-2, Landsat-8) for the target city, covering periods before and during the conflict.[14]

[15]
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Pre-processing: Georeference and co-register all images to ensure accurate spatial

alignment. Perform atmospheric and radiometric corrections.

Change Detection:

Incoherent Methods: Compare backscatter amplitude from Synthetic Aperture Radar

(SAR) images to detect changes in surface roughness indicative of rubble and debris.[15]

Coherent Methods: Use interferometry (InSAR) to analyze both amplitude and phase

information, providing more accurate detection of structural changes.[15]

Vegetation Indices: For optical imagery, calculate indices like NDVI (Normalized Difference

Vegetation Index) to compare changes in vegetation cover, which can indicate destruction

in parks or agricultural areas.[14]

Machine Learning Classification:

Train a deep neural network (e.g., a convolutional neural network) on a labeled dataset of

pre- and post-destruction images to automate the classification of damaged vs.

undamaged buildings.[15][16]

Use open-source building footprint data to refine damage estimates on a per-building

basis.[15]

Validation: Cross-reference automated detections with manually verified data from sources

like the UN Institute for Training and Research (UNITAR) or on-the-ground reports where

available.[17]

Protocol 2: Ground-Based Structural Damage Assessment

This protocol details the methodology for on-site surveys to classify the extent of physical

damage to buildings and infrastructure post-conflict.

Team Composition: Assemble a multi-disciplinary team of structural engineers, architects,

and urban planners.
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Area Systematization: Divide the city into a grid system. Prioritize survey areas based on

preliminary remote sensing data and reports of heavy fighting.

Data Collection Instrument: Develop a standardized survey form (digital or paper) to record:

Building ID and GPS coordinates.

Building typology (residential, commercial, cultural, etc.).

Primary construction materials.

Damage classification level (e.g., Light, Moderate, Severe, Collapsed), based on

established scales.

Photographic documentation of all facades and significant structural damage.

Field Survey: Systematically survey each building within a grid cell. Conduct visual

inspections to assess damage to structural elements (columns, beams, slabs) and non-

structural elements (facades, infill walls).

Data Aggregation and Mapping: Input all survey data into a Geographic Information System

(GIS) database. Generate damage assessment maps to visualize the spatial distribution and

severity of destruction.

Protocol 3: Cultural Heritage Impact Assessment

This protocol focuses on documenting the destruction of sites with cultural, historical, or

religious significance.

Inventory Compilation: Before fieldwork, create a comprehensive list of all known cultural

heritage sites, including listed monuments, places of worship, museums, libraries, and

archives.[13]

Historical and Archival Research: Gather pre-conflict photographs, architectural plans, and

historical records for each site to establish a baseline condition.

On-Site Forensic Analysis:
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Document the precise nature of the damage (e.g., from shelling, fire, deliberate

demolition).

Interview eyewitnesses, custodians, and community members to gather testimony on the

timing and circumstances of the destruction.[18]

Assess not only the structure but the loss of its contents (e.g., books, manuscripts,

artifacts).[12][13]

Impact Statement: For each site, prepare a detailed report that evaluates the cultural loss.

This includes the loss of the physical structure as well as the intangible heritage and

collective memory associated with it.[5] This analysis helps establish whether the destruction

was systematic and intentional.[5]
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Actors & Motivations
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Caption: Causal pathway of urbicide during the Siege of Sarajevo.
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Phase 1: Data Collection & Collation

Phase 2: Damage Analysis

Phase 3: Synthesis & Reporting
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Caption: Research workflow for an urbicide case study.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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